1-(2-(Methoxymethoxy)ethyl)pyrrolidine

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 1-[2-(methoxymethoxy)ethyl]pyrrolidine
• InChI: InChI=1S/C8H17NO2/c1-10-8-11-7-6-9-4-2-3-5-9/h2-8H2,1H3
• InChI Key: GCBSYFJJZJJUBC-UHFFFAOYSA-N
• Canonical SMILES: COCOCCN1CCCC1

Description

1-(2-(Methoxymethoxy)ethyl)pyrrolidine is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 115 g of 1-(2-hydroxyethyl)-pyrrolidine, 106 g of triethylamine and 500 g of tetrahydrofuran at 0° C. was added 81 g of chloromethyl methyl ether. The temperature was raised from 0° C. to 20° C. over 10 hours whereupon 200 g of water was added to stop the reaction. Ethyl acetate was added to the reaction solution, which was allowed to separate. The organic layer was washed with water and concentrated in vacuum. Purification by vacuum distillation yielded 1-[2-(methoxymethoxy)ethyl]-pyrrolidine, designated [B-1].